Methyl 4-[(4-cyano-6-phenyl-3-pyridazinyl)sulfanyl]benzenecarboxylate

• IUPAC Name: methyl 4-(4-cyano-6-phenylpyridazin-3-yl)sulfanylbenzoate
• InChI: InChI=1S/C19H13N3O2S/c1-24-19(23)14-7-9-16(10-8-14)25-18-15(12-20)11-17(21-22-18)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key: VACJALRBTKRZQO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)SC2=NN=C(C=C2C#N)C3=CC=CC=C3
• Molecular Formula: C19H13N3O2S
• Molecular Weight: 347.4 g/mol

Description

“Methyl 4-[(4-cyano-6-phenyl-3-pyridazinyl)sulfanyl]benzenecarboxylate” is a chemical compound with a molecular weight of 347.4. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular formula of this compound is C19H13N3O2S. The structure includes a benzenecarboxylate group attached to a pyridazinyl group via a sulfanyl linkage, with additional cyano and phenyl groups attached to the pyridazinyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. It is known to be a solid, but other properties such as melting point, boiling point, and solubility are not specified.

Scientific Research Applications

Reactivity and Derivative Synthesis

Methyl 4-[(4-cyano-6-phenyl-3-pyridazinyl)sulfanyl]benzenecarboxylate, due to its unique structural features, serves as a building block for synthesizing various heterocyclic compounds. It exhibits remarkable reactivity, making it a valuable precursor in the synthesis of heterocycles like pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, spiropyrans, and others. Moreover, it has shown potential in dye synthesis, particularly in generating cynomethylene dyes from a range of precursors, including amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers. The versatility of this compound opens doors to innovative transformations, especially in the field of organic synthesis and dye manufacturing (Gomaa & Ali, 2020).

Antimicrobial Properties

While not directly related to this compound, it's noteworthy to mention the broader context of compounds with similar structural features. For instance, p-Cymene, a monoterpene found in over 100 plant species, exhibits antimicrobial effects among other biological activities. This underscores the potential of structurally related compounds to serve as antimicrobial agents, highlighting the need for further research to uncover similar properties in compounds like this compound (Marchese et al., 2017).

Safety and Hazards

Safety data for this compound indicates that it may be harmful if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves and eye protection.